1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine
Overview
Description
1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine, also known as CPIB, is a chemical compound that has been studied for its potential applications in scientific research. CPIB is a piperazine derivative that has been synthesized using various methods and has been found to have significant biochemical and physiological effects.
Mechanism of Action
1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine acts as a selective antagonist at the 5-HT1A receptor, which is a subtype of the serotonin receptor. Serotonin is a neurotransmitter that is involved in the regulation of mood, anxiety, and stress. By blocking the 5-HT1A receptor, 1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine may modulate the activity of serotonin in the brain, leading to its anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been found to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of the stress response. 1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine has been shown to increase the levels of corticosterone, a hormone that is released in response to stress, in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine in lab experiments is its selectivity for the 5-HT1A receptor. This allows researchers to specifically target this receptor and study its effects on mood, anxiety, and stress. However, one limitation is that 1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine may not accurately reflect the effects of serotonin in the brain, as it only targets one subtype of the serotonin receptor.
Future Directions
There are several future directions for the study of 1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine. One direction is to further investigate its mechanism of action and its effects on the HPA axis. Another direction is to study its potential as a treatment for mood and anxiety disorders in humans. Additionally, 1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine could be used as a tool to study the role of the 5-HT1A receptor in the regulation of mood, anxiety, and stress.
Scientific Research Applications
1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a potent and selective antagonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(3-chlorophenyl)-4-(2-iodobenzoyl)piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the development of new treatments for mood and anxiety disorders.
properties
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(2-iodophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClIN2O/c18-13-4-3-5-14(12-13)20-8-10-21(11-9-20)17(22)15-6-1-2-7-16(15)19/h1-7,12H,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMLWCKQJJUPAMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)C3=CC=CC=C3I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClIN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3-Chlorophenyl)piperazin-1-yl](2-iodophenyl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-chloro-4-methoxyphenyl)-N-{2-[2-(1-methyl-4-piperidinylidene)hydrazino]-2-oxoethyl}benzenesulfonamide](/img/structure/B3569728.png)
![2-nitro-N-[2-oxo-2-(1-piperidinyl)ethyl]-N-phenylbenzenesulfonamide](/img/structure/B3569742.png)
![methyl 5-benzyl-4-methyl-2-[(2-nitrobenzoyl)amino]-3-thiophenecarboxylate](/img/structure/B3569760.png)
![2-[(4-bromophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline](/img/structure/B3569763.png)
![dimethyl 5-[(4-chloro-2-nitrobenzoyl)amino]isophthalate](/img/structure/B3569772.png)
![methyl 4-{[(4-bromophenyl)sulfonyl]amino}benzoate](/img/structure/B3569776.png)
